1190-39-2(Dibutyl malonate),M0540,D78044

Dibutyl malonate Properties

Names and Identifiers

- Propanedioic acid,1,3-dibutyl ester
- Dibutyl Malonate
- dibutyl propanedioate
- Malonic Acid Dibutyl Ester
- MALONIC ACID DI-N-BUTYL ESTER
- propanedioic acid dibutyl ester
- Propanedioic acid, dibutyl ester
- Malonic acid, dibutyl ester
- di-n-Butyl malonate
- Propanedioic acid, 1,3-dibutyl ester
- NFKGQHYUYGYHIS-UHFFFAOYSA-N
- dibutyl propane-1,3-dioate
- MALONICACIDDI-N-BUTYLESTER
- NFKGQHYUYGYHIS-UHFFFAOYSA-
- NSC27807
- Propanedioic acid,1
- AS-62567
- MFCD00053795
- A804190
- D78044
- Q63409864
- NSC 27807
- M0540
- Dibutyl malonate
- SCHEMBL152233
- NSC-27807
- FT-0633439
- Malonic acid di-n-butyl ester
- CS-0152097
- DTXSID30152288
- 1190-39-2
- DIBUTYLMALONATE
- 1,3-dibutyl propanedioate
- InChI=1/C11H20O4/c1-3-5-7-14-10(12)9-11(13)15-8-6-4-2/h3-9H2,1-2H3
- BAA19039
- SY054864
- FT-0660010
- AKOS024390672
- 2,2-dibutylpropanedioate
- DIBUTYL MALONATE
- DI-N-BUTYL MALONATE
- MALONIC ACID DI-N-BUTYL ESTER 99+%
- DB-041438
- +Expand
- MDL： MFCD00053795
- InChIKey： NFKGQHYUYGYHIS-UHFFFAOYSA-N
- Inchi： 1S/C11H20O4/c1-3-5-7-14-10(12)9-11(13)15-8-6-4-2/h3-9H2,1-2H3
- SMILES： O(C(CC(=O)OCCCC)=O)CCCC

Computed Properties

Exact Mass: 216.13600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 10
Monoisotopic Mass: 216.13615911g/mol
Heavy Atom Count: 15
Complexity: 169
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52.6

Experimental Properties

LogP: 2.06310
PSA: 52.60000
Refractive Index: 1.4250-1.4280
Boiling Point: 251°C
Melting Point: -83°C
Flash Point: 63°C
Solubility: Insoluble in water, soluble in alcohol and oils
Color/Form: colorless liquid
Solubility: Insoluble in water, soluble in ethanol \ ether \ acetone \ benzene \ acetic acid and other organic solvents
pka: 11.82±0.46(Predicted)
Density: 1 g/cm3

Dibutyl malonate Security Information

Safety Instruction： S23-S24/25
Hazard Statement： H227
Warning Statement： P210-P280-P370+P378-P403+P235-P501
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature

Dibutyl malonate Customs Data

HS CODE：2917190090
Customs Data：

China Customs Code:
2917190090

Overview:

2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Dibutyl malonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000PH4-1g	Propanedioic acid, 1,3-dibutyl ester	1190-39-2	95%	1g	$6.00
A2B Chem LLC	AA32216-1g	Dibutylmalonate	1190-39-2	95%	1g	$6.00
Aaron	AR000PPG-1g	Propanedioic acid, 1,3-dibutyl ester	1190-39-2	97%	1g	$4.00
abcr	AB137812-25 g	Malonic acid di-n-butyl ester; 99%	1190-39-2		25g	€88.80	2022-06-12
Ambeed	A257512-1g	malonic acid dibutyl ester	1190-39-2	95%	1g	$7.0
Chemenu	CM342316-5g	dibutyl propanedioate	1190-39-2	95%+	5g	$58
eNovation Chemicals LLC	D753342-100g	Propanedioic acid, 1,3-dibutyl ester	1190-39-2	95%	100g	$245	2022-06-09
TRC	D493790-250mg	Dibutyl Malonate	1190-39-2		250mg	$ 50.00	2022-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154198-100g	Dibutyl malonate	1190-39-2	>99.0%(GC)	100g	¥824.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1222737-5g	malonic acid dibutyl ester	1190-39-2	97%	5g	￥53.00

Dibutyl malonate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1190-39-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:1190-39-2)

MR./MRS.:TAN SUO PING TAI

Phone:18365033617

Email:zhangsn@titansci.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:1190-39-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Dibutyl malonate Related Literature

1. Subject index

Trans. Faraday Soc. 1962 58 2525
2. Relaxation kinetic study of monophthalatonickel(II) complex formation

Francesco P. Cavasino,Emanuele Di Dio,Giovanni Locanto J. Chem. Soc. Dalton Trans. 1973 2419
3. Author index

Trans. Faraday Soc. 1962 58 2554
4. Molecular interaction in mixtures of esters. Part II.—The heat and energy changes on mixing

P. Meares Trans. Faraday Soc. 1949 45 1066
5. Author index

Trans. Faraday Soc. 1962 58 2554
6. Playing with the weakest supramolecular interactions in a 3D crystalline hexakis[60]fullerene induces control over hydrogenation selectivity

Estefania Fernandez-Bartolome,Arturo Gamonal,José Santos,Saeed Khodabakhshi,Eider Rodríguez-Sánchez,E. Carolina Sa?udo,Nazario Martín,José Sánchez Costa Chem. Sci. 2021 12 8682
7. Synthesis of diverse unsymmetric 1,4-adducts via a three-component coupling reaction of malonate derivatives, [60]fullerene and electrophiles/nucleophiles

Da-Kang Zhang,Wen-Bin Ma,Shuo-Yuan Wei,De-Yun Chen,Xiao Hu,Jun Xuan,Fei Li Org. Chem. Front. 2023 10 1626
8. The energies of dilution of polyvinyl acetate solutions

P. Meares Trans. Faraday Soc. 1951 47 699
9. Preparation, coordination and catalytic use of planar-chiral monocarboxylated dppf analogues

Martin Lama?,Ivana Císa?ová,Petr ?těpni?ka New J. Chem. 2009 33 1549
10. Ion association in solutions of nickel malonate and n-butyl malonate

J. R. Brannan,G. H. Nancollas Trans. Faraday Soc. 1962 58 354

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 1190-39-2 (Dibutyl malonate)

Dibutyl malonate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dibutyl malonate Security Information

Dibutyl malonate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Dibutyl malonate Price

Dibutyl malonate Suppliers

Dibutyl malonate Related Literature

Related Categories

1190-39-2 (Dibutyl malonate) Related Products